Cas no 2138524-88-4 (1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid
• CAS No: 2138524-88-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6051996
• PubChem ID: 165497120
• Update Time: 2025-09-27

1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1159264
• 1-amino-3,4,4-trimethylcyclohexane-1-carboxylic acid
• 2138524-88-4
• 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C10H19NO2/c1-7-6-10(11,8(12)13)5-4-9(7,2)3/h7H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： GRFXLJJFYBKLSS-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C)(C)C(C)C1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid

Introduction to 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid (CAS No. 2138524-88-4)

1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid, identified by the CAS number 2138524-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane core with an amino and a carboxylic acid functional group, along with three methyl substituents, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid is reminiscent of naturally occurring amino acids and their derivatives, which are pivotal in biological processes. The presence of the amino group (-NH₂) suggests potential roles in hydrogen bonding interactions, while the carboxylic acid (-COOH) group allows for further derivatization through esterification or amidation reactions. These features make it a versatile building block for constructing peptidomimetics or for use in enzyme inhibition studies.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid structure provides an excellent platform for studying stereoelectronic effects and their influence on biological activity. Researchers have leveraged this compound to develop enantiomerically pure derivatives that exhibit enhanced binding affinity to target proteins. For instance, studies have shown that modifications at the cyclohexane ring can significantly alter the pharmacokinetic properties of associated molecules.

The synthesis of 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the reduction of a nitrile group followed by functional group interconversion. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact while maintaining high yields. These improvements align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

Recent research has also explored the role of 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid in material science applications. Its rigid cyclic structure and multiple stereocenters make it a candidate for designing novel polymers or liquid crystals with tailored properties. For example, researchers have investigated its incorporation into supramolecular assemblies to create materials with specific recognition capabilities or mechanical responsiveness.

The pharmacological potential of derivatives of 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid has been further examined in preclinical studies. Some analogs have demonstrated promising activity as modulators of neurotransmitter receptors or as inhibitors of metabolic enzymes. The carboxylic acid moiety can be exploited to form covalent bonds with target proteins, enhancing drug delivery systems or improving bioavailability. Additionally, the amino group offers opportunities for prodrug design, where it can be masked to improve solubility or stability before activation at the site of action.

The computational modeling of 1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid and its derivatives has become increasingly sophisticated with advancements in molecular dynamics simulations and machine learning algorithms. These tools allow researchers to predict binding affinities and metabolic stability with high accuracy, accelerating the drug discovery pipeline. Such computational approaches are particularly valuable when dealing with complex molecular systems where experimental screening is costly or time-consuming.

In conclusion,1-Amino-3,4,4-trimethylcyclohexane-1-carboxylic acid (CAS No. 2138524-88-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and functional groups provide a rich foundation for innovation in pharmaceuticals and materials science. As research continues to uncover new applications and synthetic strategies for this molecule,1-Amino-3, trimethylcyclohexane, and its derivatives are poised to play an increasingly important role in addressing global challenges in health and technology.